Cas no 916248-39-0 (3-Bromo-6-(bromomethyl)pyridazine)

• Product Name: 3-Bromo-6-(bromomethyl)pyridazine
• CAS No: 916248-39-0
• MF: C₅H₄Br₂N₂
• MW: 251.906659126282
• CID: 1036282
• PubChem ID: 57680297
• Update Time: 2025-06-08

3-Bromo-6-(bromomethyl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-(bromomethyl)pyridazine
• 916248-39-0
• DTXSID90727496
• SCHEMBL1997235
• LTHIEXNTCQANET-UHFFFAOYSA-N
• Pyridazine, 3-bromo-6-(bromomethyl)-
• MFCD26743548
• SY360835

• MDL： MFCD16616665
• Inchi： 1S/C5H4Br2N2/c6-3-4-1-2-5(7)9-8-4/h1-2H,3H2
• InChI Key： LTHIEXNTCQANET-UHFFFAOYSA-N
• SMILES： BrCC1=CC=C(N=N1)Br

Computed Properties

• Exact Mass: 251.87207g/mol
• Monoisotopic Mass: 249.87412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 89
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Boiling Point: 361.6±27.0°C at 760 mmHg

3-Bromo-6-(bromomethyl)pyridazine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Additional information on 3-Bromo-6-(bromomethyl)pyridazine

Comprehensive Analysis of 3-Bromo-6-(bromomethyl)pyridazine (CAS No. 916248-39-0) in Modern Chemical Research

In the realm of heterocyclic chemistry, 3-Bromo-6-(bromomethyl)pyridazine (CAS No. 916248-39-0) has emerged as a pivotal building block for synthesizing advanced pharmaceutical intermediates and agrochemicals. This brominated pyridazine derivative is gaining traction due to its unique reactivity, particularly in cross-coupling reactions and nucleophilic substitutions, which align with the growing demand for sustainable synthetic methodologies in green chemistry initiatives.

The molecular structure of 3-Bromo-6-(bromomethyl)pyridazine features two reactive bromine atoms at positions 3 and 6, enabling selective functionalization—a property highly sought after in drug discovery programs. Recent studies highlight its utility in constructing pyridazine-based scaffolds, which are increasingly relevant in kinase inhibitor development, a hot topic in oncology research. Researchers are particularly interested in how this compound’s dual bromination pattern facilitates sequential modifications under mild conditions, reducing energy consumption compared to traditional methods.

From an industrial perspective, the compound’s role in high-value chemical synthesis intersects with trends like flow chemistry and catalytic C-H activation—keywords frequently searched in AI-driven literature databases. Its compatibility with palladium-catalyzed reactions (e.g., Suzuki-Miyaura couplings) makes it invaluable for creating biaryl architectures, a structural motif prevalent in 37% of FDA-approved drugs (2015-2020). This statistic underscores why queries about "pyridazine bromination techniques" have surged by 62% in chemical patent searches over the past three years.

Environmental considerations also shape discussions around 916248-39-0. The compound’s potential for atom-efficient transformations aligns with the pharmaceutical industry’s push toward waste reduction, a theme dominating 2024’s ACS Green Chemistry conferences. Notably, its solid-state stability at room temperature addresses logistical challenges faced in global chemical supply chains—another trending search term among procurement specialists.

In material science, derivatives of 3-Bromo-6-(bromomethyl)pyridazine demonstrate promise in organic electronic materials, particularly for electron-transport layers in OLED devices. This application ties into the booming demand for flexible displays, with market analysts projecting 19% annual growth through 2030. The compound’s ability to undergo direct arylation without pre-functionalization is being explored to simplify production of conjugated polymers—a process generating substantial academic interest, as evidenced by citation spikes in Journal of Materials Chemistry publications.

Quality control protocols for CAS 916248-39-0 emphasize HPLC purity thresholds (>98%), reflecting stringent industry standards for high-potency API synthesis. Analytical chemists frequently search for "pyridazine characterization by NMR" given the compound’s distinct ¹H-NMR signals (δ 4.8 ppm for -CH₂Br, δ 8.1 ppm for pyridazine-H), which serve as critical markers in reaction monitoring—a technique highlighted in recent process chemistry webinars.

Looking ahead, the integration of 3-Bromo-6-(bromomethyl)pyridazine into automated synthesis platforms presents exciting opportunities. With AI-assisted retrosynthesis tools like IBM RXN for Chemistry incorporating similar bromopyridazines into their training datasets, the compound’s accessibility for medicinal chemistry applications is expected to expand significantly. This aligns with the broader shift toward digitalization in chemical R&D, a transformative trend capturing 73% of R&D budget increases among top-tier pharma companies in 2024.